Cas no 1870263-21-0 (1-(5-fluoropyridin-2-yl)cyclohexylmethanamine)

• Product Name: 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine
• CAS No: 1870263-21-0
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 6445023
• PubChem ID: 165880978
• Update Time: 2025-06-14

1-(5-fluoropyridin-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine
• EN300-1846195
• [1-(5-fluoropyridin-2-yl)cyclohexyl]methanamine
• 1870263-21-0

• Inchi： 1S/C12H17FN2/c13-10-4-5-11(15-8-10)12(9-14)6-2-1-3-7-12/h4-5,8H,1-3,6-7,9,14H2
• InChI Key： WMKARYNGVZEHOO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine

Comprehensive Overview of 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine (CAS No. 1870263-21-0)

1-(5-fluoropyridin-2-yl)cyclohexylmethanamine (CAS No. 1870263-21-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its cyclohexylmethanamine backbone and 5-fluoropyridin-2-yl substituent, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory conditions. The presence of the fluorine atom enhances its bioavailability and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine has surged, driven by their efficacy in improving drug potency and selectivity. This aligns with the growing trend of precision medicine and personalized therapeutics, where molecular specificity is paramount. The compound's CAS No. 1870263-21-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis and optimization are also topics of interest, as scientists seek to enhance its pharmacokinetic properties.

One of the key advantages of 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine is its potential as a building block for more complex molecules. Its cyclohexyl and pyridinyl moieties offer opportunities for structural diversification, which is critical in addressing challenges like drug resistance and off-target effects. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for interactions with various biological targets. The compound's fluoropyridine group is particularly noteworthy, as it often contributes to improved binding affinity and reduced toxicity.

From an industrial perspective, CAS No. 1870263-21-0 is part of a broader class of heterocyclic amines that are essential in developing agrochemicals and specialty chemicals. Its stability under varying pH conditions and thermal resistance make it suitable for formulations requiring long shelf lives. Additionally, the compound's amine functionality allows for further derivatization, enabling the creation of novel analogs with tailored properties. This flexibility is highly valued in sectors like crop protection and veterinary medicine, where innovation is driven by regulatory and environmental pressures.

The rise of AI-driven drug discovery has further amplified interest in compounds like 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine. Machine learning models often prioritize fluorinated structures due to their favorable ADME (absorption, distribution, metabolism, and excretion) profiles. This has led to increased patent filings and publications referencing CAS No. 1870263-21-0, particularly in the context of neurological therapeutics and anti-inflammatory agents. As the scientific community continues to explore its mechanisms of action, this compound is poised to play a pivotal role in next-generation therapeutics.

Environmental and safety considerations are also integral to the discussion of 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine. While fluorinated compounds are generally stable, their persistence in ecosystems necessitates careful evaluation. Researchers are investigating green chemistry approaches to synthesize and degrade such molecules sustainably. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, ensuring that innovations like CAS No. 1870263-21-0 meet both efficacy and sustainability standards.

In summary, 1-(5-fluoropyridin-2-yl)cyclohexylmethanamine (CAS No. 1870263-21-0) represents a compelling case study in modern chemical research. Its structural uniqueness, combined with its applicability across multiple industries, underscores its value in advancing science and technology. As the fields of pharmaceuticals, agrochemicals, and material science evolve, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in health and sustainability.